(2E,5E)-5-(1,3-benzodioxol-5-ylmethylidene)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-(1,3-benzodioxol-5-ylmethylidene)-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H11FN2O3S/c18-11-2-4-12(5-3-11)19-17-20-16(21)15(24-17)8-10-1-6-13-14(7-10)23-9-22-13/h1-8H,9H2,(H,19,20,21)/b15-8+
• InChI Key: DATRBBIPTFEIBI-OVCLIPMQSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C3C(=O)NC(=NC4=CC=C(C=C4)F)S3
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/3\C(=O)NC(=NC4=CC=C(C=C4)F)S3
• Molecular Formula: C17H11FN2O3S
• Molecular Weight: 342.3 g/mol

Description

(2E,5E)-5-(1,3-benzodioxol-5-ylmethylidene)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C17H11FN2O3S and its molecular weight is 342.34. The purity is usually 95%.
BenchChem offers high-quality (2E,5E)-5-(1,3-benzodioxol-5-ylmethylidene)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E,5E)-5-(1,3-benzodioxol-5-ylmethylidene)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• Novel fluorine-containing derivatives of thiazolidinone, including compounds similar to the specified chemical structure, have shown remarkable in vitro antimicrobial potency against a range of Gram-positive and Gram-negative bacteria, as well as fungi. This suggests their potential as antimicrobial agents (Desai, Vaghani, & Shihora, 2013).
• Another study synthesized and tested derivatives for antifungal activity against several agricultural fungi, identifying compounds with higher fungicidal effects compared to others, highlighting the potential of these derivatives in agriculture (Liu, Lieberzeit, & Anthonsen, 2000).

Anticancer and Insulinomimetic Agents

• A series of 4-thiazolidinone derivatives demonstrated potent inhibitory activity against protein tyrosine phosphatase 1B (PTP1B) , an enzyme involved in metabolic disorders and inflammatory signaling. These compounds were evaluated for their insulinomimetic and anti-inflammatory properties, with certain derivatives showing promising profiles for activating insulin receptors and downstream proteins (Ottanà et al., 2017).
• Another research focused on the primary cytotoxicity evaluation of novel thiazolidinone derivatives, identifying compounds with marked effects on various cancer cell lines, suggesting their potential as anticancer agents (Karalı, Terzioğlu, & Gürsoy, 2002).

Antifibrotic Activities

• Amino(imino)thiazolidinone derivatives were synthesized and tested for their antifibrotic and anticancer activities . The study identified compounds that significantly reduced the viability of fibroblasts without possessing anticancer effects, indicating a potential for antifibrotic applications (Kaminskyy et al., 2016).